
Disodium 2-sulfolaurate CAS number 38841-48-4
technical data and safety sheets

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Disodium 2-sulfolaurate

Cat. No.: B1629117 Get Quote

An In-depth Technical Guide to Disodium 2-Sulfolaurate (CAS No. 38841-48-4)

For Researchers, Scientists, and Drug Development
Professionals
Disodium 2-sulfolaurate, identified by CAS number 38841-48-4, is an anionic surfactant

valued for its mildness and performance in a variety of personal care and cosmetic

formulations. This technical guide provides a comprehensive overview of its chemical and

physical properties, safety data, and functional characteristics, presented for a scientific

audience.

Chemical and Physical Properties
Disodium 2-sulfolaurate is the disodium salt of 2-sulfododecanoic acid. It is derived from

natural sources, such as coconut oil, and is recognized for being readily biodegradable.[1][2][3]
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Property Value Reference

CAS Number 38841-48-4 [4][5]

Molecular Formula C12H22Na2O5S [4][6]

Molecular Weight 324.34 g/mol [4][5][6][7]

IUPAC Name
disodium;2-

sulfonatododecanoate
[4][5][7]

Synonyms

Disodium 2-sulfododecanoate,

Dodecanoic acid, 2-sulfo-,

disodium salt

[4][7]

Appearance White powder [1][8]

Solubility
Soluble in water (approx. 6.3%

at 20°C)
[2][8]

Active Content Approximately 63% [8]

Stability

Stable over a wide pH range

(3-10) and at temperatures up

to 80°C.

[1][8]

Surface Tension
Approximately 24 mN/m at

21°C
[8]

Mechanism of Action as a Surfactant
As an anionic surfactant, Disodium 2-sulfolaurate functions by reducing the surface tension

between oil and water. Its molecular structure consists of a hydrophilic (water-loving) sulfonate

head and a hydrophobic (oil-loving) lauryl tail. This amphiphilic nature allows it to form micelles

in aqueous solutions, encapsulating oily dirt and facilitating its removal.
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Surfactant Micelle Formation and Cleaning Action
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Mechanism of surfactant action. (Within 100 characters)
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Synthesis Pathway
Disodium 2-sulfolaurate is synthesized from lauric acid, which is a fatty acid commonly

derived from coconut oil. The synthesis involves the reaction of lauric acid with a sulfonating

agent, such as chlorosulfonic acid, followed by neutralization.
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General synthesis pathway. (Within 100 characters)

Safety and Toxicology
Disodium 2-sulfolaurate is generally considered to be a mild and gentle surfactant with low

irritation potential for the skin and eyes.[1] However, as with any chemical, it is important to

handle it with care and be aware of the potential hazards.

GHS Hazard Classification
Aggregated GHS information from multiple sources indicates the following potential hazards,

although a significant number of reports state that the chemical does not meet GHS hazard

criteria.[4]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b1629117?utm_src=pdf-body
https://www.benchchem.com/product/b1629117?utm_src=pdf-body-img
https://www.benchchem.com/product/b1629117?utm_src=pdf-body
http://www.chemistry.artekas.com/product/disodium-2-sulfolaurate-powder/
https://pubchem.ncbi.nlm.nih.gov/compound/Disodium-2-sulfolaurate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1629117?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Statement Code Description

Acute Toxicity (Oral) H302 Harmful if swallowed

Skin Corrosion/Irritation H315 Causes skin irritation

Serious Eye Damage/Eye

Irritation
H319 Causes serious eye irritation

Hazardous to the Aquatic

Environment (Chronic)
H412

Harmful to aquatic life with

long lasting effects

Safety Handling and First Aid
The following is a summary of recommended safety precautions and first aid measures based

on available safety data sheets.

Precautionary Statement Code Description

Prevention P264
Wash hands thoroughly after

handling.

P273
Avoid release to the

environment.

Response (Eyes) P305+P351+P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

P337+P313
If eye irritation persists: Get

medical advice/attention.

General P102 Keep out of reach of children.

Experimental Protocols
Detailed experimental protocols for the synthesis and analysis of Disodium 2-sulfolaurate are

proprietary to manufacturers. However, a general laboratory-scale synthesis can be described.
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Objective: To synthesize Disodium 2-sulfolaurate from lauric acid.

Materials:

Lauric acid

Chlorosulfonic acid

Sodium hydroxide solution

Anhydrous solvent (e.g., dichloromethane)

Standard laboratory glassware (round-bottom flask, dropping funnel, condenser, magnetic

stirrer)

Ice bath

pH meter

Procedure:

Dissolve lauric acid in the anhydrous solvent in a round-bottom flask equipped with a

magnetic stirrer and a dropping funnel.

Cool the flask in an ice bath.

Slowly add chlorosulfonic acid dropwise from the dropping funnel while maintaining a low

temperature and stirring continuously.

After the addition is complete, allow the reaction to proceed at a controlled temperature until

completion (monitored by techniques such as TLC).

Slowly and carefully neutralize the reaction mixture with a sodium hydroxide solution to a pH

of approximately 5.0.

The product, Disodium 2-sulfolaurate, can then be isolated and purified using appropriate

techniques such as crystallization or precipitation.
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Laboratory Synthesis Workflow
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General laboratory synthesis workflow. (Within 100 characters)

Applications in Research and Development
Disodium 2-sulfolaurate's mildness and effectiveness make it a valuable ingredient in the

development of gentle cleansing products.[1][2][3] Its properties are particularly relevant for:
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Formulations for Sensitive Skin: Its low irritation potential makes it suitable for products

aimed at individuals with sensitive skin.[2]

Baby Care Products: Its gentleness is a key attribute for use in baby shampoos and washes.

[1]

Sulfate-Free Formulations: It serves as an effective alternative to sulfate-based surfactants.

[1]

Conditioning Shampoos: It can enhance the conditioning effect of cationic polymers in

shampoos.[1]

Regulatory Information
REACH Compliant: The substance is compliant with the Registration, Evaluation,

Authorisation and Restriction of Chemicals regulation in the European Union.[1]

TSCA Status: It is listed on the Toxic Substances Control Act (TSCA) inventory in the United

States.[4]

EPA Safer Chemical: The U.S. Environmental Protection Agency (EPA) has classified

Disodium 2-sulfolaurate as a "Green half-circle" chemical, indicating it is expected to be of

low concern based on experimental and modeled data.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. DISODIUM 2-SULFOLAURATE – Powder – Artekas Innovation® Chemistry
[chemistry.artekas.com]

2. handymade.store [handymade.store]

3. handymade.store [handymade.store]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.handymade.store/disodium-2-sulfolaurate-5-kg/
http://www.chemistry.artekas.com/product/disodium-2-sulfolaurate-powder/
http://www.chemistry.artekas.com/product/disodium-2-sulfolaurate-powder/
http://www.chemistry.artekas.com/product/disodium-2-sulfolaurate-powder/
http://www.chemistry.artekas.com/product/disodium-2-sulfolaurate-powder/
https://pubchem.ncbi.nlm.nih.gov/compound/Disodium-2-sulfolaurate
https://www.benchchem.com/product/b1629117?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Disodium-2-sulfolaurate
https://www.benchchem.com/product/b1629117?utm_src=pdf-custom-synthesis
http://www.chemistry.artekas.com/product/disodium-2-sulfolaurate-powder/
http://www.chemistry.artekas.com/product/disodium-2-sulfolaurate-powder/
https://www.handymade.store/disodium-2-sulfolaurate-5-kg/
https://www.handymade.store/disodium-2-sulfolaurate-100-g/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1629117?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


4. Disodium 2-sulfolaurate | C12H22Na2O5S | CID 23139701 - PubChem
[pubchem.ncbi.nlm.nih.gov]

5. dailychem.bocsci.com [dailychem.bocsci.com]

6. DISODIUM 2-SULFOLAURATE [chemicalbook.com]

7. disodium 2-sulfolaurate, 38841-48-4 [thegoodscentscompany.com]

8. trisphere.nl [trisphere.nl]

To cite this document: BenchChem. [Disodium 2-sulfolaurate CAS number 38841-48-4
technical data and safety sheets]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1629117#disodium-2-sulfolaurate-cas-number-
38841-48-4-technical-data-and-safety-sheets]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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